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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021

For researchers, scientists, and drug development professionals investigating the roles of very
long-chain fatty acyl-CoAs, obtaining specific molecules like 17-Methylpentacosanoyl-CoA
can be a significant hurdle. Unlike more common lipids, 17-Methylpentacosanoyl-CoA is not
readily available from commercial suppliers. The primary route to acquiring this specialized
reagent is through custom synthesis. This guide provides a framework for navigating the
custom synthesis process, from selecting a vendor to understanding the critical quality control
data required for reliable experimental outcomes.

Navigating the Custom Synthesis Landscape

Several contract development and manufacturing organizations (CDMOSs) and specialized
chemical synthesis companies offer bespoke lipid synthesis services. These companies can
synthesize a wide array of complex lipids, including long-chain fatty acids and their coenzyme A
derivatives, tailored to specific research needs. When embarking on the custom synthesis of
17-Methylpentacosanoyl-CoA, it is crucial to partner with a supplier that has demonstrated
expertise in lipid chemistry.

Below is a comparison of key attributes of several prominent companies offering custom lipid
synthesis services. This information is based on their publicly available service descriptions
and capabilities. For a specific project, it is imperative to contact these companies directly to
discuss the feasibility, timelines, and costs associated with the synthesis of 17-
Methylpentacosanoyl-CoA.
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Company

Key Expertise

Quality Control &
Analytical
Capabilities

Scale of Synthesis

Creative Biolabs

Custom lipid
synthesis, including
modifications like
PEGylation and

fluorescent tagging.[1]

Employs NMR, mass
spectrometry, and
HPLC for structural
confirmation and

purity analysis.[1]

Not specified, likely

project-dependent.

BOC Sciences

Comprehensive
services in fatty acid,
triglyceride, and
phospholipid
synthesis.[2]

Offers molecular
design, route
development,
chemical modification,
labeling, purification,
and analytical

characterization.[2]

From research
guantities to pilot
batches.[2]

Avanti Lipids

A recognized leader in
custom lipid synthesis
and formulation
development with over
150 years of

combined experience.

[3]

Provides custom lipids
with their signature
high quality, supported
by their Analytical

Division.[3]

Custom formulations

as small as 25mg.[3]

Sigma-Aldrich (CDMO

Services)

Over 25 years of
experience in custom
process development
for lipid synthesis and
manufacturing, with
GMP capabilities.[4]

Fully integrated
analytical
development team to
support projects from
pre-clinical to clinical

manufacturing.[4]

Grams to multi-

kilogram scale.[4]

Kyfora Bio

Specializes in custom
synthesis of lipids and
polymers for gene and
cell therapy, with over

60 years of expertise.

[5]

In-house
manufacturing and
analytics, with quality
systems designed to
meet global
standards.[5]

From early-stage
process development
to full-scale

commercialization.[5]
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The Custom Synthesis and Quality Control
Workflow

The process of custom synthesizing a novel lipid like 17-Methylpentacosanoyl-CoA involves
several critical steps, from initial consultation to final product delivery. The following diagram
illustrates a typical workflow, emphasizing the essential quality control checkpoints.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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